Cas no 2228832-27-5 (3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine)

• Product Name: 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine
• CAS No: 2228832-27-5
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 6615740
• PubChem ID: 165863698
• Update Time: 2025-10-24

3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine
• 3-({3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}methyl)azetidine
• EN300-1731107
• 2228832-27-5

• Inchi： 1S/C9H11N5/c1(7-3-10-4-7)6-2-8-9(11-5-6)13-14-12-8/h2,5,7,10H,1,3-4H2,(H,11,12,13,14)
• InChI Key： LILKZWIKQYFTID-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=NC3C(C=2)=NNN=3)C1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine

Introduction to 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine (CAS No: 2228832-27-5)

3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine, identified by its CAS number 2228832-27-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 1,2,3-triazole moiety and a bpyridine ring system in its structure suggests a high degree of molecular complexity and functionality, which may contribute to its biological activity. The azetidine ring further enhances the compound's potential as a pharmacophore, offering opportunities for interaction with biological targets.

The 1,2,3-triazole moiety is a well-known pharmacophore in medicinal chemistry, known for its ability to participate in hydrogen bonding and hydrophobic interactions. This feature makes it particularly useful in the design of molecules that require specific binding interactions with biological targets. The bpyridine ring system is also a common component in drug molecules, often serving as a scaffold for further functionalization. Its electron-rich nature allows for interactions with various biological receptors and enzymes, making it a valuable component in the development of therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures such as 1,2,3-triazole and bpyridine. These heterocycles are known for their ability to modulate biological pathways and have been successfully incorporated into a wide range of drug candidates. The combination of these structural elements in 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation.

The azetidine ring is another important structural feature of this compound. Azetidine derivatives have been explored for their potential applications in various therapeutic areas due to their ability to mimic natural amino acids and interact with biological targets. The presence of the azetidine ring in 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine may contribute to its ability to interact with specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine offer a rich source of structural diversity and can be used to explore new chemical space. This compound represents an excellent example of how combining different heterocyclic moieties can lead to the discovery of novel bioactive molecules. The potential applications of this compound in various therapeutic areas are vast and warrant further investigation.

The synthesis of 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine involves several key steps that highlight the complexity of its structure. The introduction of the 1,2,3-triazole moiety requires careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the bpyridine ring system necessitates precise synthetic strategies to achieve the desired product. These synthetic challenges make this compound an interesting subject for research in organic chemistry.

The potential biological activity of 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)azetidine has not yet been fully explored. However, based on its structural features and the known properties of similar compounds, it is expected to exhibit significant biological activity. Further studies are needed to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

In conclusion， 3-({[bpyridin]-6-il}methyl))-{[triadazo]-4-il}a-zetonidina (CAS No: 22288³³) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， including the presence of both triazole and bpyridine moieties， make it an attractive candidate for further exploration。 As our understanding of biological pathways continues to grow， compounds like this one will play an increasingly important role in the development of novel therapeutic agents。) represents an exciting opportunity for researchers to discover new treatments for various diseases。 With continued investigation， this compound may emerge as a key player in future drug development efforts。